Cas no 1017665-60-9 (2-Methyl-5-(3-methylphenyl)pyrazol-3-amine)

• Product Name: 2-Methyl-5-(3-methylphenyl)pyrazol-3-amine
• CAS No: 1017665-60-9
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD06637389
• CID: 4559243
• PubChem ID: 20983441
• Update Time: 2024-11-04

2-Methyl-5-(3-methylphenyl)pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 88\11-91
• 1-methyl-3-(m-tolyl)-1H-pyrazol-5-amine
• 1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine
• 1-Methyl-3-(3-Methylphenyl)-1H-Pyrazol-5-Amine(WXC03424)
• 2-methyl-5-(3-methylphenyl)pyrazol-3-amine
• F30615
• A934701
• 1-methyl-3-(3-methylphenyl)-1H-pyrazol-5-amine, AldrichCPR
• BUTTPARK 88\\11-91
• AKOS009334639
• CS-W020484
• EN300-1147923
• SCHEMBL13974490
• MFCD06637389
• 1017665-60-9
• DB-147651
• AS-48382
• 2-Methyl-5-(3-methylphenyl)pyrazol-3-amine

• MDL： MFCD06637389
• Inchi： 1S/C11H13N3/c1-8-4-3-5-9(6-8)10-7-11(12)14(2)13-10/h3-7H,12H2,1-2H3
• InChI Key： XVOOZJIULYUGJX-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC(C2C=CC=C(C)C=2)=N1)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8

2-Methyl-5-(3-methylphenyl)pyrazol-3-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles